Cas no 2137719-41-4 (sodium 1-methyl-2,3-dihydro-1H-indole-6-sulfinate)

• Product Name: sodium 1-methyl-2,3-dihydro-1H-indole-6-sulfinate
• CAS No: 2137719-41-4
• MF: C₉H₁₀NNaO₂S
• MW: 219.235971927643
• CID: 6253178
• PubChem ID: 165744369
• Update Time: 2025-09-24

sodium 1-methyl-2,3-dihydro-1H-indole-6-sulfinate Chemical and Physical Properties

Names and Identifiers

• sodium 1-methyl-2,3-dihydro-1H-indole-6-sulfinate
• 2137719-41-4
• EN300-723103

• Inchi： 1S/C9H11NO2S.Na/c1-10-5-4-7-2-3-8(13(11)12)6-9(7)10;/h2-3,6H,4-5H2,1H3,(H,11,12);/q;+1/p-1
• InChI Key： SZHRYJVEUPASAB-UHFFFAOYSA-M
• SMILES： S(C1C=CC2=C(C=1)N(C)CC2)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 219.03299402g/mol
• Monoisotopic Mass: 219.03299402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6Ų

Additional information on sodium 1-methyl-2,3-dihydro-1H-indole-6-sulfinate

Sodium 1-Methyl-2,3-Dihydro-1H-Indole-6-Sulfinate: A Comprehensive Overview

Sodium 1-methyl-2,3-dihydro-1H-indole-6-sulfinate (CAS No. 2137719-41-4) is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, often referred to as sodium 1-methylindole sulfinate, belongs to the class of sulfonates and is characterized by its unique structure, which combines an indole moiety with a sulfonate group. The indole ring system, a bicyclic structure consisting of a benzene ring fused to a pyrrole ring, is a common feature in many bioactive compounds, making this compound particularly intriguing for its potential applications in drug discovery and development.

The sodium salt form of this compound is notable for its stability and solubility properties, which are advantageous in various chemical and biological assays. Recent studies have highlighted the importance of such sulfonate derivatives in modulating cellular processes, particularly in the context of enzyme inhibition and receptor interactions. The presence of the methyl group at the 1-position of the indole ring introduces steric effects that can influence the compound's pharmacokinetic properties, such as absorption and distribution.

From a structural standpoint, sodium 1-methylindole sulfinate exhibits a planar geometry due to the aromaticity of the indole ring. The sulfonate group at the 6-position introduces a negative charge when deprotonated, which can interact with positively charged residues in biological systems. This property has been leveraged in recent research to investigate its potential as a lead compound for developing novel therapeutic agents targeting specific protein-protein interactions or enzymatic pathways.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of sodium 1-methylindole sulfinate with various biological targets. For instance, molecular docking studies have revealed potential interactions with G-protein coupled receptors (GPCRs), which are key players in numerous physiological processes. These findings underscore the compound's potential role in drug design efforts aimed at treating conditions such as inflammation, neurodegenerative diseases, and cancer.

In addition to its pharmacological applications, sodium 1-methylindole sulfinate has also been explored for its role in materials science. The compound's ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. This dual functionality—bridging both medicinal and materials chemistry—positions it as a versatile molecule with broad applicability across diverse scientific domains.

The synthesis of sodium 1-methylindole sulfinate typically involves multi-step organic reactions, including oxidation and sulfonation processes. Researchers have optimized these procedures to achieve high yields and purity levels, ensuring that the compound is readily available for large-scale studies. Moreover, advancements in green chemistry have paved the way for more sustainable synthesis routes, reducing environmental impact while maintaining product quality.

From an analytical standpoint, sodium 1-methylindole sulfinate has been extensively characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses provide critical insights into the compound's purity and structural integrity, which are essential for reproducible experimental results. Furthermore, high-performance liquid chromatography (HPLC) methods have been developed to monitor its stability under various storage conditions.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on evaluating the bioavailability and toxicity profiles of sodium 1-methylindole sulfinate. Preclinical studies suggest that the compound exhibits favorable pharmacokinetic properties, with moderate absorption rates and limited toxicity profiles at therapeutic doses. These findings are encouraging for its progression into clinical trials targeting specific indications.

In summary, sodium 1-methylindole sulfinate (CAS No. 2137719-41-4) stands out as a promising compound with diverse applications across multiple scientific disciplines. Its unique structure, combined with advancements in synthetic methodologies and computational modeling techniques, positions it as a valuable tool for researchers seeking innovative solutions in drug discovery and materials science.